Cas no 848316-26-7 (1-[(cyclopropylcarbamoyl)methyl]cyclohexane-1-carboxylic acid)

• Product Name: 1-[(cyclopropylcarbamoyl)methyl]cyclohexane-1-carboxylic acid
• CAS No: 848316-26-7
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 3108464
• PubChem ID: 4962847
• Update Time: 2025-07-18

1-[(cyclopropylcarbamoyl)methyl]cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(cyclopropylamino)-2-oxoethyl]cyclohexanecarboxylic acid
• 1-[(cyclopropylcarbamoyl)methyl]cyclohexane-1-carboxylic acid
• 1-[2-(cyclopropylamino)-2-oxoethyl]cyclohexane-1-carboxylic acid
• YIB31626
• G31797
• Z96091877
• AKOS009017344
• CS-0234376
• 848316-26-7
• 1-[(cyclopropylcarbamoyl)methyl]cyclohexane-1-carboxylicacid
• SR-01000073725-1
• SR-01000073725
• EN300-14131

• Inchi： 1S/C12H19NO3/c14-10(13-9-4-5-9)8-12(11(15)16)6-2-1-3-7-12/h9H,1-8H2,(H,13,14)(H,15,16)
• InChI Key： SYNZANFTXWYQOQ-UHFFFAOYSA-N
• SMILES： OC(C1(CC(NC2CC2)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 225.13649347Da
• Monoisotopic Mass: 225.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 152-153 °C
• Boiling Point: 464.7±14.0 °C at 760 mmHg
• Flash Point: 234.8±20.1 °C
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

1-[(cyclopropylcarbamoyl)methyl]cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[(cyclopropylcarbamoyl)methyl]cyclohexane-1-carboxylic acid

Professional Introduction to 1-[(cyclopropylcarbamoyl)methyl]cyclohexane-1-carboxylic Acid (CAS No. 848316-26-7)

1-[(cyclopropylcarbamoyl]methylcyclohexane-1-carboxylic acid

is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 848316-26-7, represents a fascinating example of structural complexity and potential biological activity. Its molecular architecture, featuring a cyclohexane core substituted with a cyclopropylcarbamoyl and methyl functional group, positions it as a valuable scaffold for the development of novel therapeutic agents.

The compound's structural features make it particularly interesting for researchers exploring the intersection of organic chemistry and medicinal biology. The presence of both cyclopropyl and carbamoyl moieties suggests potential interactions with biological targets, such as enzymes or receptors, which are critical for drug design. The cyclopropyl group, known for its stability and rigidity, can contribute to the binding affinity of a molecule, while the carbamoyl moiety often serves as a pharmacophore in drug candidates.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. The structural motif of 1-[(cyclopropylcarbamoyl]methylcyclohexane-1-carboxylic acid

aligns well with this trend, as it offers a versatile platform for medicinal chemists to explore. For instance, modifications at the cyclohexane ring or the carbamoyl group could lead to compounds with enhanced selectivity or potency against specific biological targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The cyclopropyl group is particularly noteworthy, as it is often found in natural products and has been shown to improve metabolic stability in drug candidates. Additionally, the carbamoyl moiety can be further functionalized to introduce additional pharmacological properties, such as solubility or bioavailability.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug discovery. 1-[(cyclopropylcarbamoyl]methylcyclohexane-1-carboxylic acid

exemplifies this principle by combining several key structural elements that are known to enhance biological activity. Researchers have been exploring derivatives of this compound to identify novel leads for various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The synthesis of 1-[(cyclopropylcarbamoyl]methylcyclohexane-1-carboxylic acid

presents an intriguing challenge for synthetic chemists due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemistry and functionalization patterns.

In conclusion, 1-[(cyclopropylcarbamoyl]methylcyclohexane-1-carboxylic acid (CAS No. 848316-26-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive scaffold for the development of novel therapeutic agents. As research in medicinal chemistry continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and identifying new treatment strategies.